N-(3-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(3-methylphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H23N3O2S/c1-13-4-2-5-14(12-13)18-17(23)20-9-7-19(8-10-20)16(21)15-6-3-11-22-15/h2,4-5,12,15H,3,6-11H2,1H3,(H,18,23)
• InChI Key: WKVZJWODKKQVHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)N2CCN(CC2)C(=O)C3CCCO3
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

N-(3-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This leads to an increase in the levels of acetylcholine, which is important for cognitive function. It has also been shown to inhibit the activity of monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to improve cognitive function and memory, reduce inflammation, and have neuroprotective effects. It has also been shown to have anticancer properties and to reduce the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of N-(3-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide. These include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and the development of more efficient and cost-effective synthesis methods. Additionally, there is a need for more studies on its pharmacokinetics and toxicology to ensure its safety and efficacy for human use.
Conclusion:
This compound is a chemical compound that has shown significant potential for various applications in the fields of medicinal chemistry, pharmacology, and neuroscience. Its mechanism of action involves the inhibition of certain enzymes and receptors in the body, leading to various biochemical and physiological effects. While it has several advantages for lab experiments, there is a need for further studies on its safety and efficacy for human use, as well as the development of more efficient and cost-effective synthesis methods.

Scientific Research Applications

N-(3-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have significant activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.